![molecular formula C16H13NO3 B4191587 3-(5-methyl-1,3-benzoxazol-2-yl)phenyl acetate](/img/structure/B4191587.png)
3-(5-methyl-1,3-benzoxazol-2-yl)phenyl acetate
Overview
Description
3-(5-methyl-1,3-benzoxazol-2-yl)phenyl acetate, also known as MBPA, is a chemical compound that has gained significant attention in the scientific community for its various applications. MBPA is a benzoxazole derivative that has shown promising results in a range of scientific research studies.
Mechanism of Action
The mechanism of action of 3-(5-methyl-1,3-benzoxazol-2-yl)phenyl acetate is not fully understood. However, it has been suggested that this compound may exert its effects through the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory molecules. This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
3-(5-methyl-1,3-benzoxazol-2-yl)phenyl acetate has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and purified. This compound is also soluble in a range of solvents, which makes it suitable for various assays. However, there are some limitations to the use of this compound in laboratory experiments. This compound has low water solubility, which can limit its use in aqueous assays. Additionally, this compound can exhibit cytotoxicity at high concentrations, which can limit its use in cell-based assays.
Future Directions
3-(5-methyl-1,3-benzoxazol-2-yl)phenyl acetate has shown promising results in various scientific research studies. There are several future directions for the use of this compound in scientific research. One potential application is in the development of novel anticancer agents. This compound has been shown to exhibit potent anticancer activity, and further studies could lead to the development of more effective cancer treatments. Additionally, this compound could be studied for its potential in the treatment of neurodegenerative diseases. Finally, the use of this compound in combination with other compounds could lead to the development of more effective therapeutic agents.
Scientific Research Applications
3-(5-methyl-1,3-benzoxazol-2-yl)phenyl acetate has been studied for its various applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. This compound has also been shown to have potential as an antibacterial and antifungal agent. Additionally, this compound has been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl] acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3/c1-10-6-7-15-14(8-10)17-16(20-15)12-4-3-5-13(9-12)19-11(2)18/h3-9H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFXDOJNSZXUOCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)OC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.